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Compound of Interest

Compound Name: JH530

Cat. No.: B14884342 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for JH530 is not publicly available. This

document provides guidance based on general best practices for handling potent, bioactive

small molecules in a research setting. All procedures must be conducted after a thorough,

substance-specific risk assessment by qualified personnel.

JH530 is a potent methuosis inducer investigated for its anti-tumor properties, particularly in

triple-negative breast cancer (TNBC) cells. Its handling requires stringent safety protocols to

minimize exposure to researchers and the environment.

Quantitative Data Summary
Property Value Source

CAS Number 2928616-74-2 Internal Database

Molecular Formula C22H24BrN7O2S Internal Database

Molecular Weight 530.44 g/mol Internal Database

Appearance Solid (assumed) N/A

Solubility N/A N/A

Storage Temperature -20°C Internal Database

Personal Protective Equipment (PPE)
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A risk assessment should guide the selection of PPE. For potent compounds like JH530, the

following are recommended:

Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

N95/FFP3 respirator with a

face shield- Disposable, solid-

front lab coat with tight-fitting

cuffs- Double gloves (e.g.,

nitrile)- Disposable sleeves

High risk of aerosolization and

inhalation of a potent powder.

Full respiratory protection and

double gloving provide

enhanced protection.

Solution Preparation

- Chemical fume hood or other

ventilated enclosure- Lab coat-

Safety glasses with side

shields or chemical splash

goggles- Chemical-resistant

gloves (e.g., nitrile)

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

General Laboratory Handling
- Lab coat- Safety glasses-

Single pair of nitrile gloves

Standard laboratory practice to

prevent incidental contact.

Operational Plan
Preparation and Engineering Controls

Designated Area: All work with JH530 should be conducted in a designated area, such as a

chemical fume hood, to minimize contamination of the general laboratory space.

Ventilation: Ensure the chemical fume hood is functioning correctly and has a current

certification.

Spill Kit: A spill kit containing absorbent materials, appropriate deactivating agents (if known),

and waste disposal bags should be readily accessible.

Decontamination: Prepare a fresh decontamination solution (e.g., 1% sodium hypochlorite,

followed by 70% ethanol, if compatible with the compound and surfaces) for cleaning work
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surfaces before and after handling.

Step-by-Step Handling Procedure
Don PPE: Put on the appropriate PPE as outlined in the table above.

Prepare Work Surface: Cover the work surface in the fume hood with absorbent, disposable

bench paper.

Weighing: If weighing the solid compound, use an analytical balance inside a ventilated

enclosure or a chemical fume hood. Use anti-static weighing dishes.

Dissolving: To prepare a solution, add the solvent to the vial containing the pre-weighed

JH530. Cap the vial and vortex or sonicate until fully dissolved.

Aliquoting: Use calibrated pipettes with filtered tips to aliquot the solution.

Post-Handling: After completing the work, decontaminate all surfaces and equipment.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination (e.g., gloves,

gown, eye protection). Wash hands thoroughly.

Disposal Plan
The disposal of JH530 and all contaminated materials must be handled with care to prevent

environmental contamination and accidental exposure.[1][2]
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Waste Stream Disposal Procedure

Unused/Expired Compound

- Do not dispose of down the drain or in regular

trash.[2]- Collect in a clearly labeled, sealed

container.- Dispose of through a certified

hazardous waste vendor.

Contaminated Labware (e.g., vials, pipette tips)

- Collect in a designated, puncture-resistant,

and sealed container.- Label as "Hazardous

Waste" with the name of the compound.

Contaminated PPE (e.g., gloves, lab coat)

- Doff PPE carefully to avoid self-

contamination.- Place in a sealed bag or

container labeled as hazardous waste.

Aqueous Waste

- Collect in a sealed, labeled container.- Do not

mix with other waste streams unless

compatibility is confirmed.

Experimental Protocols
Detailed experimental protocols for the synthesis or specific biological assays involving JH530
are not publicly available. Researchers should develop their own protocols based on the

intended application, incorporating the safety and handling procedures outlined in this

document.

Mandatory Visualization

Preparation Handling Cleanup & Disposal

Prepare Designated Area
(Fume Hood) Don Appropriate PPE Weigh Compound Prepare Solution Aliquot Decontaminate Surfaces

& Equipment
Segregate & Dispose

of Waste Doff PPE

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://www.benchchem.com/product/b14884342?utm_src=pdf-body
https://www.benchchem.com/product/b14884342?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14884342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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